Cas no 2176573-59-2 (1-(3-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)prop-2-en-1-one)

• Product Name: 1-(3-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)prop-2-en-1-one
• CAS No: 2176573-59-2
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5409265
• PubChem ID: 132317435
• Update Time: 2025-09-23

1-(3-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Dihydro-3-methyl-1,4-benzoxazepin-4(5H)-yl)-2-propen-1-one
• 1-(3-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)prop-2-en-1-one

• Inchi： 1S/C13H15NO2/c1-3-13(15)14-8-11-6-4-5-7-12(11)16-9-10(14)2/h3-7,10H,1,8-9H2,2H3
• InChI Key： QUSYLBHISLHHSJ-UHFFFAOYSA-N
• SMILES： C(N1CC2=CC=CC=C2OCC1C)(=O)C=C

Experimental Properties

• Density: 1.092±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 394.6±32.0 °C(Predicted)
• pka: -1.03±0.40(Predicted)

Additional information on 1-(3-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)prop-2-en-1-one

Professional Introduction to Compound with CAS No. 2176573-59-2 and Product Name: 1-(3-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)prop-2-en-1-one

The compound identified by the CAS number 2176573-59-2 and the product name 1-(3-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)prop-2-en-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to the benzoxazepine class, a structural framework that has garnered considerable attention due to its diverse pharmacological properties. The benzoxazepine scaffold is characterized by a fused ring system consisting of a benzene ring and an oxygen-containing heterocycle, which contributes to its unique biological activity. The specific substitution pattern in this compound, particularly the 3-methyl group and the tetrahydro-1,4-benzoxazepin-4-yl moiety, plays a crucial role in modulating its interaction with biological targets.

Recent research in medicinal chemistry has highlighted the potential of benzoxazepine derivatives as modulators of various neurological and inflammatory pathways. The prop-2-en-1-one functional group in this compound introduces a reactive aldehyde moiety, which can participate in covalent binding or undergo further chemical modifications to enhance bioavailability or target specificity. This feature makes it particularly interesting for the development of novel therapeutic agents targeting diseases where precise molecular interaction is essential.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in pain signaling and neuroinflammation. Studies have demonstrated that benzoxazepine derivatives can interact with cyclooxygenase (COX) enzymes and other inflammatory mediators without exhibiting significant side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The presence of the tetrahydro-1,4-benzoxazepin-4-yl group enhances the compound's ability to penetrate the blood-brain barrier, a critical factor for central nervous system (CNS) drug development.

The 3-methyl group in the molecule contributes to its stability and solubility profile, which are essential for formulation development. Additionally, computational studies have shown that this compound exhibits favorable pharmacokinetic properties, including adequate oral bioavailability and metabolic stability. These attributes are crucial for translating preclinical findings into clinical efficacy.

In preclinical models of neuropathic pain and chronic inflammation, compounds structurally similar to 1-(3-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)prop-2-en-1-one have demonstrated promising results. For instance, derivatives with analogous scaffolds have shown potent inhibition of pain-related behaviors without causing gastrointestinal or renal toxicity. This aligns with the broader goal of developing safer alternatives to existing therapeutics that often suffer from off-target effects.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in modern pharmaceutical chemistry. Key synthetic steps include cyclization reactions to form the benzoxazepine core followed by functional group interconversions to introduce the propenone moiety. Advances in catalytic methods have enabled more efficient and sustainable synthesis routes for such complex molecules. For example, transition-metal-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds with high precision.

The biological evaluation of CAS No. 2176573-59-2 has revealed intriguing interactions with cellular receptors and enzymes relevant to neurological disorders. Preliminary data suggest that this compound may act as an allosteric modulator of ion channels involved in pain perception. Such mechanisms are increasingly recognized as key targets for developing next-generation analgesics that offer improved efficacy and reduced side effects compared to traditional treatments.

From a regulatory perspective, compounds like this one must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Regulatory agencies require comprehensive data on pharmacokinetics, toxicology, and mechanism of action before approving new drug candidates. The structural features of 1-(3-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)prop-2-en-1-one, including its benzoxazepine core and propenone functionality, contribute to its potential as a viable therapeutic agent while also presenting unique challenges during regulatory evaluation.

The future development of this compound will likely involve optimizing its chemical properties through structure-based drug design approaches. Techniques such as molecular modeling and high-throughput screening will be instrumental in identifying analogs with enhanced potency or selectivity. Additionally, exploring novel synthetic methodologies could reduce production costs and improve scalability for industrial applications.

In conclusion,CAS No. 2176573-59-2 represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features, coupled with preliminary evidence of biological activity, make it an attractive lead for developing new treatments for neurological and inflammatory conditions. As research continues,this compound exemplifies how targeted molecular design can yield innovative solutions to complex medical challenges.